Cas no 680-54-6 (1,1,2,3,3,4,4-Heptafluorobut-1-ene)

1,1,2,3,3,4,4-Heptafluorobut-1-ene is a fluorinated olefin with the molecular formula C₄HF₇. This compound is characterized by its high degree of fluorination, which imparts chemical inertness, thermal stability, and low global warming potential (GWP). It is commonly used as a refrigerant, blowing agent, or intermediate in fluorochemical synthesis due to its favorable thermodynamic properties and environmental compatibility. Its non-flammability and low toxicity further enhance its suitability for industrial applications. The presence of multiple fluorine atoms also contributes to its resistance to oxidation and degradation, making it a reliable choice for demanding technical processes.
1,1,2,3,3,4,4-Heptafluorobut-1-ene structure
680-54-6 structure
Product Name:1,1,2,3,3,4,4-Heptafluorobut-1-ene
CAS No:680-54-6
MF:C4HF7
MW:182.03956580162
MDL:MFCD00155824
CID:968514
PubChem ID:2774880
Update Time:2025-10-07

1,1,2,3,3,4,4-Heptafluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,3,3,4,4-heptafluoro-1-butene
    • 1,1,2,3,3,4,4-heptafluorobut-1-ene
    • 1,1,2,3,3,4,4-heptafluoro-but-1-ene
    • 1H-Perfluorobut-1-ene
    • 4H-Heptafluor-but-1-en
    • 4-H-heptafluoro-1-butene
    • 4-Hydroperfluor-1-buten
    • PC0952
    • FT-0605973
    • 4H-Perfluoro-1-butene
    • AKOS006228186
    • A835992
    • 1-Butene, 1,1,2,3,3,4,4-heptafluoro-?
    • heptafluorobutene
    • DTXSID50379253
    • NUPBXTZOBYEVIR-UHFFFAOYSA-N
    • SCHEMBL251040
    • 680-54-6
    • MFCD00155824
    • 4H-Heptafluorobut-1-ene
    • DB-055102
    • 1,1,2,3,3,4,4-Heptafluorobut-1-ene
    • MDL: MFCD00155824
    • Inchi: 1S/C4HF7/c5-1(2(6)7)4(10,11)3(8)9/h3H
    • InChI Key: NUPBXTZOBYEVIR-UHFFFAOYSA-N
    • SMILES: FC(/C(=C(\F)/F)/F)(C(F)F)F

Computed Properties

  • Exact Mass: 181.99700
  • Monoisotopic Mass: 181.99664717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 21°C
  • PSA: 0.00000
  • LogP: 2.96440

1,1,2,3,3,4,4-Heptafluorobut-1-ene Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3163
  • Hazard Category Code: 20
  • Safety Instruction: S23; S38
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20
  • HazardClass:GAS

1,1,2,3,3,4,4-Heptafluorobut-1-ene Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,1,2,3,3,4,4-Heptafluorobut-1-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H998733-50mg
1,1,2,3,3,4,4-Heptafluorobut-1-ene
680-54-6
50mg
$ 50.00 2022-06-04
TRC
H998733-100mg
1,1,2,3,3,4,4-Heptafluorobut-1-ene
680-54-6
100mg
$ 65.00 2022-06-04
TRC
H998733-500mg
1,1,2,3,3,4,4-Heptafluorobut-1-ene
680-54-6
500mg
$ 80.00 2022-06-04
Apollo Scientific
PC0952-5g
1,1,2,3,3,4,4-Heptafluorobut-1-ene
680-54-6 97%
5g
£300.00 2025-02-19
Apollo Scientific
PC0952-25g
1,1,2,3,3,4,4-Heptafluorobut-1-ene
680-54-6 97%
25g
£490.00 2025-02-19
abcr
AB128527-5 g
1,1,2,3,3,4,4-Heptafluoro-1-butene, 97%; .
680-54-6 97%
5 g
€282.50 2023-07-20
abcr
AB128527-25 g
1,1,2,3,3,4,4-Heptafluoro-1-butene, 97%; .
680-54-6 97%
25 g
€620.00 2023-07-20
SHENG KE LU SI SHENG WU JI SHU
sc-259002-10 g
1H-Perfluorobut-1-ene,
680-54-6
10g
¥1,918.00 2023-07-11
abcr
AB128527-100g
1,1,2,3,3,4,4-Heptafluoro-1-butene, 97%; .
680-54-6 97%
100g
€1758.30 2025-04-17
Apollo Scientific
PC0952-100g
1,1,2,3,3,4,4-Heptafluorobut-1-ene
680-54-6 97%
100g
£1271.00 2025-02-19

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